Cas no 1111489-44-1 (2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide)

• Product Name: 2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide
• CAS No: 1111489-44-1
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5989544
• PubChem ID: 42920673
• Update Time: 2025-06-11

2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]phenyl}pyridine-4-carboxamide
• EN300-26605914
• AKOS008067949
• 2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide
• Z147129106
• 1111489-44-1

• Inchi： 1S/C18H20ClN3O4S/c1-12-10-22(11-13(2)26-12)27(24,25)16-5-3-15(4-6-16)21-18(23)14-7-8-20-17(19)9-14/h3-9,12-13H,10-11H2,1-2H3,(H,21,23)
• InChI Key： XZBVHLSWYNNKQO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC1C=CC(=CC=1)S(N1CC(C)OC(C)C1)(=O)=O)=O

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide

Recent Advances in the Study of 2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide (CAS: 1111489-44-1)

The compound 2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide (CAS: 1111489-44-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique morpholine sulfonamide and pyridine carboxamide moieties, has been investigated for its role in modulating specific biological pathways, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its synthesis, structural optimization, and pharmacological properties, positioning it as a promising candidate for further drug development.

One of the key areas of research has focused on the compound's mechanism of action. Preliminary findings suggest that 2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide exhibits selective inhibition against certain protein kinases, which are critical targets in cancer therapy. In vitro studies have demonstrated its ability to disrupt kinase-mediated signaling pathways, leading to reduced cell proliferation in various cancer cell lines. Additionally, its structural features have been optimized to enhance binding affinity and selectivity, as evidenced by molecular docking simulations and X-ray crystallography data.

Beyond its anticancer potential, recent investigations have also highlighted the compound's anti-inflammatory properties. Researchers have identified its ability to suppress pro-inflammatory cytokines and inhibit key enzymes involved in inflammatory responses. These findings suggest a dual therapeutic potential, making it a versatile molecule for addressing both oncological and inflammatory disorders. However, further in vivo studies are required to validate these effects and assess its pharmacokinetic and safety profiles.

The synthesis of 2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and its intermediates, ensuring reproducibility and scalability for industrial applications.

In conclusion, 2-Chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]pyridine-4-carboxamide represents a promising scaffold for drug discovery, with demonstrated efficacy in kinase inhibition and anti-inflammatory activity. Ongoing research aims to further elucidate its therapeutic potential and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, paving the way for clinical trials and eventual commercialization.